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Compound of Interest

Compound Name: CRT0066101

Cat. No.: B15605528

Get Quote

A Potent and Selective Inhibitor of Protein Kinase D
For Research Use Only. Not for use in diagnostic procedures.

Introduction
CRT0066101 is a potent and selective small molecule inhibitor of the Protein Kinase D (PKD)

family of serine/threonine kinases.[1][2] It inhibits all PKD isoforms, with IC50 values of 1 nM,

2.5 nM, and 2 nM for PKD1, PKD2, and PKD3, respectively.[1][3][4] CRT0066101
demonstrates high selectivity for PKD over a wide range of other protein kinases.[1] Due to its

oral bioavailability and anti-tumor activity in various cancer models, CRT0066101 is a valuable

tool for investigating the cellular functions of PKD and for preclinical studies in oncology and

inflammation.[1][5][6][7]

Physicochemical Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15605528/docs?utm_src=pdf-body#application-notes-and-protocols-for-crt0066101
https://www.benchchem.com/product/b15605528#bc-rfq
https://www.benchchem.com/product/b15605528/docs?utm_src=pdf-body#application-notes-and-protocols-for-crt0066101
https://www.rndsystems.com/products/crt-0066101_4975
https://www.abcam.com/en-us/products/biochemicals/crt0066101-mm-ml-protein-kinase-d-inhibitor-ab146740
https://www.rndsystems.com/products/crt-0066101_4975
https://www.medchemexpress.com/CRT0066101_dihydrochloride.html
https://www.medchemexpress.com/Targets/PKD.html
https://www.benchchem.com/product/b15605528/docs?utm_src=pdf-body#application-notes-and-protocols-for-crt0066101
https://www.rndsystems.com/products/crt-0066101_4975
https://www.benchchem.com/product/b15605528/docs?utm_src=pdf-body#application-notes-and-protocols-for-crt0066101
https://www.rndsystems.com/products/crt-0066101_4975
https://pmc.ncbi.nlm.nih.gov/articles/PMC7984729/
https://cancertools.org/small-molecules/protein-kinase-d-inhibitor-crt0066101-151831/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2021.680221/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 411.33 g/mol (dihydrochloride) [1][8]

447.8 g/mol (trihydrochloride) [9]

Molecular Formula C18H22N6O · 2HCl [1]

C18H22N6O · 3HCl [9]

Purity ≥95% to >99% [2][8][9]

Appearance Crystalline solid [9]

Storage Store at -20°C, desiccated. [1][2][9]

Solubility Data
The solubility of CRT0066101 can vary depending on the solvent, the specific salt form

(dihydrochloride vs. trihydrochloride), and the experimental conditions such as temperature and

the use of sonication. It is crucial to use fresh, anhydrous DMSO to avoid solubility issues.[10]
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Solvent Reported Solubility Conditions Source

DMSO 20 mM - [1]

~3 mg/mL - [9]

11.36 mg/mL (27.62

mM)

Requires sonication

and warming.
[3]

25 mg/mL (60.77 mM) Use fresh DMSO. [10]

Water 100 mM - [1][8]

50 mg/mL (121.56

mM)
Requires sonication. [3]

Insoluble - [10]

Aqueous Buffers Sparingly soluble

For maximum

solubility, first dissolve

in DMSO and then

dilute with the

aqueous buffer. A 1:3

solution of

DMSO:PBS (pH 7.2)

yields a solubility of

approximately 0.25

mg/mL. Aqueous

solutions are not

recommended for

storage for more than

one day.

[9]

Ethanol 2 mg/mL - [10]

Dimethyl Formamide ~0.1 mg/mL - [9]

Biological Activity
CRT0066101 is a potent inhibitor of all three PKD isoforms (PKD1, PKD2, and PKD3) with

IC50 values in the low nanomolar range.[1][3][4] It has been shown to reduce the proliferation
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and viability of various cancer cells, including those of the pancreas, bladder, and breast.[1][5]

[11] The anti-cancer effects of CRT0066101 are mediated through the induction of apoptosis

and cell cycle arrest at the G2/M phase.[5][12] Mechanistically, CRT0066101 has been

demonstrated to inhibit downstream signaling pathways regulated by PKD, including the NF-κB

and MAPK pathways.[10][12]
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Caption: CRT0066101 inhibits PKD, blocking downstream signaling pathways.

Experimental Protocols
Preparation of Stock Solutions
1. DMSO Stock Solution (e.g., 20 mM):

Note: Use fresh, anhydrous DMSO for best results as moisture can reduce solubility.[10]

To prepare a 20 mM stock solution, add 1.216 mL of DMSO to 1 mg of CRT0066101
dihydrochloride (MW: 411.33).

If the compound does not dissolve completely, gentle warming (up to 60°C) and sonication

can be used to aid dissolution.[3]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and

store at -20°C or -80°C.[3]

2. Aqueous Stock Solution (e.g., 50 mg/mL):

Note: Solubility in water is variable. Sonication is recommended.[3]

To prepare a 50 mg/mL solution, add 1 mL of sterile, purified water to 50 mg of CRT0066101.

Use an ultrasonic bath to facilitate dissolution.

It is advisable to filter-sterilize the aqueous solution using a 0.22 µm filter before use in cell

culture.[3]

Prepare fresh as aqueous solutions are not recommended for long-term storage.[9]

In Vitro Cell-Based Assay Protocol
This protocol provides a general guideline for treating cultured cells with CRT0066101 to

assess its effect on cell proliferation.

Materials:
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Cultured cells of interest (e.g., Panc-1 pancreatic cancer cells)

Complete cell culture medium

CRT0066101 stock solution (e.g., 20 mM in DMSO)

96-well plates

Cell proliferation assay reagent (e.g., MTS, WST-1, or CellTiter-Glo®)

Plate reader

Procedure:

Seed cells in a 96-well plate at a density that allows for logarithmic growth during the

experiment and incubate overnight.

Prepare serial dilutions of CRT0066101 in complete cell culture medium from the DMSO

stock solution. Ensure the final DMSO concentration is consistent across all wells and does

not exceed a level toxic to the cells (typically ≤ 0.5%). Include a vehicle control (medium with

the same final concentration of DMSO).

Remove the medium from the cells and replace it with the medium containing the various

concentrations of CRT0066101 or the vehicle control.

Incubate the plate for the desired period (e.g., 24, 48, or 72 hours).

At the end of the incubation period, assess cell viability using a suitable proliferation assay

according to the manufacturer's instructions.

Measure the absorbance or luminescence using a plate reader.

Calculate the percentage of cell viability relative to the vehicle control and determine the

IC50 value.
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Seed cells in 96-well plate

Prepare serial dilutions of CRT0066101

Treat cells with CRT0066101 or vehicle

Incubate for desired time

Add cell proliferation reagent

Measure signal on plate reader

Analyze data and determine IC50

Click to download full resolution via product page

Caption: Workflow for in vitro cell proliferation assay with CRT0066101.

In Vivo Study Protocol (General Guidance)
CRT0066101 is orally bioavailable and has been used in xenograft mouse models.[1][6]

Formulation for Oral Administration:
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A common formulation involves suspending CRT0066101 in a vehicle such as 0.5%

carboxymethylcellulose (CMC) in water.

Alternatively, a solution can be prepared using a combination of solvents. For example, a

clear solution can be achieved by dissolving CRT0066101 in a vehicle consisting of 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[3]

Example Dosing Regimen:

In a pancreatic cancer xenograft model, oral administration of CRT0066101 at a dosage of

80 mg/kg/day for 24 days significantly suppressed tumor growth.[6]

Procedure Outline:

Establish tumors in immunocompromised mice by subcutaneous injection of cancer cells.

Once tumors reach a palpable size, randomize the animals into control and treatment

groups.

Prepare the CRT0066101 formulation fresh daily.

Administer CRT0066101 or the vehicle control to the respective groups via oral gavage at

the predetermined dose and schedule.

Monitor tumor growth by measuring tumor volume with calipers at regular intervals.

Monitor animal body weight and overall health throughout the study.

At the end of the study, euthanize the animals and excise the tumors for further analysis

(e.g., histology, western blotting).

Note: All animal experiments must be conducted in accordance with institutional and national

guidelines for the care and use of laboratory animals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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